Cas no 1227268-91-8 (3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid)

• Product Name: 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid
• CAS No: 1227268-91-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 3159880
• PubChem ID: 47002876
• Update Time: 2025-06-13

3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3,6-dimethyl-
• Z975773236
• 1227268-91-8
• CZB26891
• G25057
• EN300-61858
• 3,6-dimethyl-1H-pyrazolo(3,4-b)pyridine-4-carboxylic acid
• GGAJHILUHAQRBU-UHFFFAOYSA-N
• AKOS023166459
• 959-911-5
• SCHEMBL12950519
• 3,6-dimethyl-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-4-3-6(9(13)14)7-5(2)11-12-8(7)10-4/h3H,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： GGAJHILUHAQRBU-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NC2C1=C(C)NN=2)=O

Computed Properties

• Exact Mass: 191.069476538Da
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 408.3±40.0 °C at 760 mmHg
• Flash Point: 200.7±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid

Professional Introduction to 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No: 1227268-91-8)

3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyridine class of molecules, which are known for their diverse pharmacological applications. The presence of both methyl groups at the 3rd and 6th positions, along with the carboxylic acid functional group at the 4th position, contributes to its distinct chemical profile and reactivity. The CAS number 1227268-91-8 uniquely identifies this substance in scientific literature and databases, facilitating accurate referencing and research continuity.

The structure of 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid features a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This bicyclic framework is a common motif in many bioactive molecules, enabling interactions with various biological targets. The carboxylic acid moiety at the 4th position not only influences the compound's solubility but also serves as a potential site for further functionalization or derivatization, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in pyrazolopyridine derivatives due to their demonstrated efficacy in multiple therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The methyl groups at the 3rd and 6th positions in 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid may play a crucial role in modulating its binding affinity to biological targets by influencing steric hindrance and electronic distribution.

One of the most compelling aspects of this compound is its pharmacological potential. Preclinical studies have suggested that derivatives of pyrazolopyridine can exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The carboxylic acid group may facilitate interactions with metal ions or other acidic residues in protein targets, enhancing binding specificity. Furthermore, the fused ring system provides a rigid framework that can be optimized for better pharmacokinetic properties.

The synthesis of 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its biological activity in high-throughput screening campaigns.

Recent research has also explored the chemical modifications of this compound to enhance its biological efficacy. For instance, replacing the carboxylic acid group with other functional moieties such as amides or esters can alter its metabolic stability and bioavailability. Additionally, incorporating halogen atoms or other heteroatoms into the ring system can further modulate its interaction with biological targets. These modifications are guided by computational modeling and experimental data to optimize potency and selectivity.

The biological activity of 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid has been evaluated in various in vitro assays. Initial studies have shown promising results in inhibiting the growth of certain cancer cell lines by targeting specific signaling pathways. Moreover, its ability to modulate inflammatory responses has been investigated in models of acute and chronic inflammation. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, 3,6-Dimethyl-1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No: 1227268-91-8) represents a structurally intriguing molecule with significant pharmaceutical promise. Its unique scaffold and functional groups make it an attractive candidate for further investigation in drug discovery programs. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a vital role in developing next-generation therapeutics for diverse diseases.